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Introduction
Rpt193, also known as zelnecirnon, is a potent and selective oral antagonist of the C-C

chemokine receptor 4 (CCR4).[1][2] CCR4 is highly expressed on Th2 cells and is implicated in

the migration of these cells into inflamed tissues in allergic inflammatory diseases such as

atopic dermatitis and asthma.[3] By blocking the interaction of CCR4 with its ligands, CCL17

and CCL22, Rpt193 effectively inhibits the recruitment of Th2 cells, thereby reducing the

inflammatory response.[3][4] These application notes provide detailed protocols for the use of

Rpt193 in primary human T cell cultures to study its effects on T cell function.

Mechanism of Action
Rpt193 is a small molecule inhibitor that targets the CCR4 receptor. The binding of chemokines

like CCL17 and CCL22 to CCR4 on Th2 cells triggers a signaling cascade that leads to

chemotaxis, cellular activation, and cytokine production.[4] Rpt193 competitively blocks this

interaction, thereby inhibiting the downstream signaling pathways responsible for T cell

migration and effector functions.[3]
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Caption: Rpt193 blocks CCL17/CCL22 binding to CCR4, inhibiting downstream signaling.

Quantitative Data Summary
The following tables summarize key quantitative data for Rpt193.

Parameter Value Assay Source

IC50 ~370 nM
In vitro Th2 cell

chemotaxis
[1][2]

Clinical Dosing 400 mg
Oral, once daily in

atopic dermatitis trials
[5]
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Experimental Condition Recommended Range Notes

In Vitro Concentration 100 nM - 10 µM

Based on the IC50, a dose-

response curve should be

performed to determine the

optimal concentration for your

specific assay.

DMSO Stock Concentration 10 mM

Rpt193 is soluble in DMSO.

Prepare high-concentration

stock to minimize the final

DMSO concentration in culture

(ideally ≤ 0.1%).

Experimental Protocols
Preparation of Rpt193 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Rpt193 in DMSO.

Materials:

Rpt193 (zelnecirnon) powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile, amber microcentrifuge tubes

Procedure:

Calculate the required amount of Rpt193 powder to prepare the desired volume of a 10 mM

stock solution.

Briefly centrifuge the vial of Rpt193 powder to ensure all the powder is at the bottom.

Under sterile conditions (e.g., in a laminar flow hood), add the calculated volume of sterile

DMSO to the vial of Rpt193.
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Vortex or gently sonicate the solution until the Rpt193 is completely dissolved. If precipitation

occurs, gentle warming may aid dissolution.[1]

Aliquot the stock solution into single-use, sterile amber microcentrifuge tubes to avoid

repeated freeze-thaw cycles and protect from light.

Store the stock solution at -20°C or -80°C.

Isolation and Culture of Primary Human T Cells
This protocol describes the isolation of primary human T cells from peripheral blood

mononuclear cells (PBMCs).

Materials:

Whole human blood or buffy coat

Ficoll-Paque PLUS

Phosphate-buffered saline (PBS), sterile

RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 1% Penicillin-

Streptomycin, and 2 mM L-glutamine (complete RPMI)

Human T cell isolation kit (negative selection is recommended to obtain untouched T cells)

Recombinant human IL-2

Procedure:

Dilute the whole blood or buffy coat 1:1 with sterile PBS.

Carefully layer the diluted blood over Ficoll-Paque PLUS in a sterile conical tube.

Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.

Carefully aspirate the upper layer containing plasma and platelets, and collect the buffy coat

layer containing PBMCs.[6]
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Wash the PBMCs with sterile PBS by centrifuging at 300 x g for 10 minutes. Repeat the

wash step.

Isolate T cells from the PBMC suspension using a human T cell isolation kit according to the

manufacturer's instructions.

Resuspend the purified T cells in complete RPMI medium at a density of 1 x 10^6 cells/mL.

For T cell expansion, supplement the medium with recombinant human IL-2 (concentration to

be optimized, typically 20-100 U/mL).

Experimental Workflow for T Cell Isolation and Culture
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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